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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)-N-

ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

Technical Monograph: 2-(2-Chlorophenoxy)-N-
ethylethanamine
Historical Research, Synthesis, and Pharmacophore
Analysis[1]
Introduction & Core Identity
2-(2-Chlorophenoxy)-N-ethylethanamine is a secondary amine characterized by a 2-

chlorophenoxy moiety linked to an N-ethyl group via an ethylene spacer.[1] Historically, this

structure emerged not as a standalone blockbuster drug, but as a privileged substructure within

the libraries of combinatorial chemistry (e.g., ChemBridge, ChemDiv) during the late 1990s and

early 2000s.[1]

Its discovery context lies in the exploration of aryloxyalkylamines, a class of molecules that

produced sodium channel blockers (like Mexiletine) and antidepressants (like Atomoxetine and
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Reboxetine).[1] This specific N-ethyl variant represents a strategic probe for optimizing

lipophilicity and steric fit in adrenergic and serotonergic receptor binding pockets.[1]

Property Data

IUPAC Name 2-(2-Chlorophenoxy)-N-ethylethanamine

CAS Registry 915921-75-4

Molecular Formula C₁₀H₁₄ClNO

Molecular Weight 199.68 g/mol

LogP (Predicted) ~2.4 - 2.8

pKa (Base) ~9.5 (Secondary amine)

Key Moiety
2-Chlorophenoxy ether (Bioisostere for 2-

chlorobenzyl)

Historical Discovery & Pharmacological Context
The research history of 2-(2-Chlorophenoxy)-N-ethylethanamine is intertwined with the

development of non-tricyclic antidepressants and Class I antiarrhythmics.[1]

The "Linker" Hypothesis (1970s-1990s)
Early medicinal chemistry efforts sought to break the rigid tricyclic structure of drugs like

Clomipramine to reduce cardiotoxicity.[1] Researchers discovered that the phenoxyethylamine

chain was the minimal pharmacophore required for membrane stabilization (anesthetic effect)

and monoamine transporter affinity.[1]

The Phenoxy Shift: Moving the chlorine atom from the para position (common in early

antihistamines) to the ortho position (2-chloro) often increased metabolic stability against ring

hydroxylation.[1]

The Amine Optimization: While N,N-dimethylamines were standard (e.g., Diphenhydramine),

the N-ethyl secondary amine modification—seen in this compound—was investigated to

modulate metabolic clearance (N-dealkylation rates) and selectivity for the Norepinephrine

Transporter (NET).[1]
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Emergence in High-Throughput Screening (2000s)
With the advent of automated synthesis, 2-(2-Chlorophenoxy)-N-ethylethanamine became a

standard "building block" (BB).[1] It allows medicinal chemists to introduce the 2-

chlorophenoxyethyl motif into larger molecules via the reactive secondary amine, serving as a

precursor for:

Urea/Amide Derivatives: Potential TRPV1 antagonists.[1]

Sulfonamides: 5-HT6 receptor antagonists.[1]

Fragment-Based Drug Discovery: As a ligand efficiency probe for GPCRs.

Chemical Synthesis & Methodology
The synthesis of 2-(2-Chlorophenoxy)-N-ethylethanamine follows a robust Nucleophilic

Substitution pathway.[1] This protocol is designed for high purity and scalability, avoiding the

formation of quaternary ammonium salts.[1]

Protocol: The Two-Step Williamson-Amination Route
Step 1: Synthesis of 1-(2-Bromoethoxy)-2-chlorobenzene

Reagents: 2-Chlorophenol (1.0 eq), 1,2-Dibromoethane (3.0 eq), Potassium Carbonate

(K₂CO₃, 2.5 eq), Acetone (Solvent).[1]

Mechanism: Williamson Ether Synthesis.[1] The phenoxide ion attacks the alkyl bromide.[1]

Procedure:

Dissolve 2-chlorophenol in acetone.[1] Add anhydrous K₂CO₃.[1]

Heat to reflux and add 1,2-dibromoethane dropwise (excess prevents dimerization).

Reflux for 12 hours. Monitor via TLC (Hexane/EtOAc 9:1).

Filter salts, concentrate, and distill under vacuum to isolate the bromo-intermediate.[1]

Step 2: N-Ethylation (The Target Synthesis)
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Reagents: 1-(2-Bromoethoxy)-2-chlorobenzene (from Step 1), Ethylamine (70% aq. or 2.0M

in THF, 10.0 eq).[1]

Rationale: A large excess of ethylamine is critical to prevent the formation of the tertiary

amine (double alkylation).[1]

Procedure:

Place the bromo-intermediate in a pressure vessel or sealed tube.[1]

Add excess Ethylamine solution.[1]

Heat to 60°C for 4-6 hours.

Workup: Evaporate excess ethylamine. Dissolve residue in DCM. Wash with 1N NaOH (to

liberate free base) and brine.[1]

Purification: Convert to Hydrochloride salt (HCl/Ether) for crystallization, or purify via

column chromatography (DCM/MeOH/NH₃).

Visualizing the Synthesis Logic
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Figure 1: Step-wise synthesis pathway emphasizing the control of stoichiometry to favor the

secondary amine product.

Pharmacological Mechanism & Signaling
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While used primarily as a building block, the 2-(2-chlorophenoxy)ethyl-amine scaffold

possesses intrinsic biological activity that researchers must account for (or exploit).[1]

Core Signaling Interactions
Sodium Channel Blockade (Nav1.x):

The lipophilic 2-chlorophenyl headgroup inserts into the cell membrane, while the

protonated amine interacts with the inner pore of voltage-gated sodium channels.[1] This

mimics the mechanism of Mexiletine and Lidocaine.[1]

Monoamine Transporter Inhibition (NET/SERT):

The distance between the aromatic ring and the amine (2 carbons) is shorter than the

optimal 3-carbon chain found in potent SSRIs (e.g., Fluoxetine).[1] However, this scaffold

often retains weak to moderate affinity for the Norepinephrine Transporter (NET), acting as

a reuptake inhibitor.[1]

Structure-Activity Relationship (SAR) Diagram
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Figure 2: Pharmacophore dissection showing the functional role of each structural component

in receptor binding.[1]

Experimental Validation & Safety
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For researchers synthesizing or utilizing this compound, the following parameters are critical for

validation.

Validation Parameter Expected Result Method

¹H NMR (CDCl₃)

δ 6.9-7.4 (m, 4H, Ar-H), 4.1 (t,

2H, O-CH₂), 3.0 (t, 2H, N-

CH₂), 2.7 (q, 2H, Et-CH₂), 1.1

(t, 3H, Et-CH₃).[1]

Structural Confirmation

Mass Spectrometry

[M+H]⁺ peak at ~200.1 m/z

(Chlorine isotope pattern 3:1).

[1]

Identity Verification

TLC Mobility
Rf ~ 0.3-0.4 (DCM/MeOH 9:1)

on Silica.[1]
Purity Check

Storage

Store as HCl salt at -20°C;

Free base is hygroscopic and

absorbs CO₂.[1]

Stability

Safety Protocol:

Hazard: Secondary amines are skin irritants and can cause severe eye damage.[1] The

chlorophenoxy moiety adds potential aquatic toxicity.[1]

Handling: Use nitrile gloves and a fume hood.[1]

Neutralization: Spills should be treated with dilute acid (acetic acid) before disposal to

neutralize the amine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.bldpharm.com/products/18381-13-0.html
https://www.benchchem.com/product/b1532964/docs?utm_src=pdf-body#2-2-chlorophenoxy-n-ethylethanamine-historical-research-and-discovery
https://www.benchchem.com/product/b1532964/docs?utm_src=pdf-body#2-2-chlorophenoxy-n-ethylethanamine-historical-research-and-discovery
https://www.bldpharm.com/products/18381-13-0.html
https://www.bldpharm.com/products/18381-13-0.html
https://www.bldpharm.com/products/18381-13-0.html
https://www.bldpharm.com/products/18381-13-0.html
https://www.benchchem.com/product/b1532964?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/18381-13-0.html
https://www.benchchem.com/product/b1532964/docs#2-2-chlorophenoxy-n-ethylethanamine-historical-research-and-discovery
https://www.benchchem.com/product/b1532964/docs#2-2-chlorophenoxy-n-ethylethanamine-historical-research-and-discovery
https://www.benchchem.com/product/b1532964/docs#2-2-chlorophenoxy-n-ethylethanamine-historical-research-and-discovery
https://www.benchchem.com/product/b1532964/docs#2-2-chlorophenoxy-n-ethylethanamine-historical-research-and-discovery
https://www.benchchem.com/product/b1532964?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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